Cas no 54852-77-6 (2-Methyl-4-(4-methylcyclohexyl)butanoic acid)

• Product Name: 2-Methyl-4-(4-methylcyclohexyl)butanoic acid
• CAS No: 54852-77-6
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 2188430
• PubChem ID: 554194
• Update Time: 2023-08-06

2-Methyl-4-(4-methylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• α,4-dimethylcyclohexanebutyric acid
• 2-Methyl-4-(4-methylcyclohexyl)butanoic acid
• Cyclohexanebutanoic acid, .alpha.,4-dimethyl-
• IKSITPRWDWTZQL-UHFFFAOYSA-N
• alpha,4-Dimethylcyclohexanebutyric acid
• 2-Methyl-4-(4-methylcyclohexyl)butanoic acid #

• Inchi： 1S/C12H22O2/c1-9-3-6-11(7-4-9)8-5-10(2)12(13)14/h9-11H,3-8H2,1-2H3,(H,13,14)
• InChI Key： IKSITPRWDWTZQL-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1CCC(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids